(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C14H12O2/c1-11-5-2-3-7-13(11)14(15)9-8-12-6-4-10-16-12/h2-10H,1H3/b9-8+
• InChI Key: HTGADLSWOCUTJG-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C=CC2=CC=CO2
• Isomeric SMILES: CC1=CC=CC=C1C(=O)/C=C/C2=CC=CO2
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• CAS No.: 1354941-86-8

Description

(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone backbone with a furan-2-yl group at the β-position and a 2-methylphenyl group at the α-position. Chalcones are widely studied for their biological activities, including antimicrobial, antifungal, and antiviral properties .

Biological Activity

(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one, commonly referred to as a chalcone, is a compound characterized by its unique structure comprising a furan and a methylphenyl moiety. Chalcones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article aims to provide a comprehensive overview of the biological activity of this specific compound, supported by data tables, case studies, and research findings.

• Molecular Formula : C14H12O2
• Molecular Weight : 212.24 g/mol
• CAS Number : 917894-56-5

Antimicrobial Activity

Chalcones have been extensively studied for their antimicrobial properties. In vitro studies have demonstrated that (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one exhibits significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The compound's mechanism involves disrupting bacterial cell membranes and inhibiting key metabolic pathways.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

Antioxidant Activity

The antioxidant potential of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one has been evaluated using various assays such as DPPH and ABTS. The compound demonstrated a strong ability to scavenge free radicals, indicating its potential role in preventing oxidative stress-related diseases.

Assay Type	IC50 Value (µM)
DPPH	25
ABTS	30

Anti-inflammatory Activity

Research indicates that this chalcone can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential application in treating inflammatory diseases.

Study 1: Anticancer Activity

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer effects of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one on human cancer cell lines. The results showed that the compound induced apoptosis in breast cancer cells through the activation of caspase pathways.

Study 2: Neuroprotective Effects

Another study focused on the neuroprotective effects of this compound against hydrogen peroxide-induced oxidative stress in neuronal cells. The findings indicated that it significantly reduced cell death and oxidative damage markers, highlighting its potential for neurodegenerative disease treatment.

The biological activity of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one is attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound inhibits enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).
• Cell Cycle Arrest : It induces cell cycle arrest at the G0/G1 phase in cancer cells, preventing proliferation.
• Apoptosis Induction : Activation of intrinsic apoptotic pathways through caspase activation leads to programmed cell death in malignant cells.

Comparison with Similar Compounds

Substituent Effects on the α-Phenyl Ring

Compound Name	Substituent on α-Phenyl	Melting Point (°C)	Biological Activity (Target/IC₅₀/MIC)	Key Reference
Target Compound	2-methyl	-	Not reported in evidence	-
LabMol-70	4-(methylsulfanyl)	152	Antitubercular activity (HPLC purity 100%)
LabMol-80	4-(piperidin-1-yl)	182	Antitubercular activity (HPLC purity 99.32%)
(E)-3-(4-Dimethylaminophenyl)-1-(2,5-dimethylfuran-3-yl)-prop-2-en-1-one	2,5-dimethylfuran-3-yl	-	Structural analysis (synthesis focus)
(2E)-3-(4-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one	4-bromo	-	Physicochemical data (Molar Mass: 277.11 g/mol)

Key Observations :

• Electron-donating groups (e.g., 4-(piperidin-1-yl) in LabMol-80 ) increase melting points, likely due to enhanced intermolecular interactions.

Substituent Effects on the β-Aryl/Heteroaryl Group

Compound Name	Substituent on β-Aryl/Heteroaryl	Activity (Target/MIC)	Notes	Reference
Target Compound	Furan-2-yl	-	Structural focus	-
(E)-3-(3-Bromo-4-hydroxyphenyl)-1-(furan-2-yl)prop-2-en-1-one	3-bromo-4-hydroxyphenyl	Tyrosinase inhibition (HRMS confirmed)	Low yield (8.4%)
(E)-3-(furan-2-yl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)prop-2-en-1-one	2-hydroxy-3,4,6-trimethoxyphenyl	Antifungal (MIC: 0.31–0.62 mg/mL vs. C. albicans)	Enhanced activity with methoxy/hydroxy groups
1-(5-acetyl-2,4-dihydroxyphenyl)-3-(furan-2-yl)prop-2-en-1-one (FC)	5-acetyl-2,4-dihydroxyphenyl	Tautomerism and H-bonding studies	Planar structure confirmed via X-ray

Key Observations :

• Hydroxy and methoxy groups (e.g., in ) enhance antifungal activity, likely through hydrogen bonding with microbial targets.
• Tautomerism in FC demonstrates the influence of hydroxyl and acetyl groups on molecular flexibility and packing in crystalline phases.

Electronic and Steric Modifications

Compound Name	Key Modification	Impact	Reference
(2E)-3-(4-nitrophenyl)-1-(furan-2-yl)prop-2-en-1-one	4-nitro (strong electron-withdrawing)	Increased polarity, potential for nitro group reduction
(2E)-3-[5-(4-methoxyphenyl)furan-2-yl]-1-(4-methylphenyl)prop-2-en-1-one	Extended conjugation (furyl-methoxyphenyl)	Enhanced π-π stacking (structural studies)
(2E)-3-(4-trifluoromethylphenyl)-1-(furan-2-yl)prop-2-en-1-one	4-CF₃ (electron-withdrawing)	Improved metabolic stability

Key Observations :

• Trifluoromethyl groups improve resistance to enzymatic degradation, making such analogs promising for drug development.